3-Chloro-5-cyclopropoxybenzonitrile

• Molecular Formula: C10H8ClNO
• Molecular Weight: 193.63 g/mol
• IUPAC Name: 3-chloro-5-cyclopropyloxybenzonitrile
• InChI: InChI=1S/C10H8ClNO/c11-8-3-7(6-12)4-10(5-8)13-9-1-2-9/h3-5,9H,1-2H2
• InChI Key: LLPKPUHIYJQURU-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC(=CC(=C2)C#N)Cl

Description

3-Chloro-5-cyclopropoxybenzonitrile is a substituted benzonitrile derivative characterized by a nitrile group (-C≡N) at the benzonitrile core, a chlorine atom at the 3-position, and a cyclopropoxy group (-O-cyclopropyl) at the 5-position. This compound belongs to a class of aromatic nitriles widely studied for their applications in pharmaceuticals, agrochemicals, and materials science. The nitrile group enhances metabolic stability and binding affinity in drug candidates, while the cyclopropoxy substituent introduces steric and electronic effects that influence reactivity and solubility .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Chloro-5-cyclopropoxybenzonitrile typically involves the following steps:

Starting Material: The synthesis begins with 3-chlorobenzonitrile.

Cyclopropanation: The 3-chlorobenzonitrile undergoes a cyclopropanation reaction to introduce the cyclopropoxy group at the fifth position. This can be achieved using cyclopropyl bromide in the presence of a base such as potassium carbonate.

Reaction Conditions: The reaction is usually carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the substitution.

Industrial Production Methods: In an industrial setting, the production of 3-Chloro-5-cyclopropoxybenzonitrile may involve continuous flow reactors to ensure efficient mixing and heat transfer. The use of catalysts and optimized reaction conditions can enhance the yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions: 3-Chloro-5-cyclopropoxybenzonitrile can undergo various chemical reactions, including:

Nucleophilic Substitution: The chlorine atom can be replaced by other nucleophiles, such as amines or alkoxides, under appropriate conditions.

Oxidation: The compound can be oxidized to introduce functional groups like hydroxyl or carbonyl groups.

Reduction: The nitrile group can be reduced to an amine using reducing agents like lithium aluminum hydride (LiAlH).

Common Reagents and Conditions:

Nucleophilic Substitution: Reagents like sodium methoxide or potassium tert-butoxide in solvents like methanol or tetrahydrofuran (THF).

Oxidation: Oxidizing agents such as potassium permanganate (KMnO) or chromium trioxide (CrO).

Reduction: Reducing agents like LiAlH or hydrogen gas in the presence of a palladium catalyst.

Major Products:

Substitution: Formation of substituted benzonitriles.

Oxidation: Formation of benzoic acids or benzaldehydes.

Reduction: Formation of benzylamines.

Scientific Research Applications

3-Chloro-5-cyclopropoxybenzonitrile has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Potential use in the development of bioactive compounds for pharmaceutical research.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the production of advanced materials and polymers with specific properties.

Mechanism of Action

The mechanism of action of 3-Chloro-5-cyclopropoxybenzonitrile depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The presence of the nitrile and cyclopropoxy groups can influence its binding affinity and specificity towards these targets.

Comparison with Similar Compounds

Substituent Variations and Structural Analogues

The following table summarizes key structural analogs of 3-Chloro-5-cyclopropoxybenzonitrile, highlighting differences in substituents and functional groups:

Compound Name	CAS Number	Molecular Formula	Key Substituents	Reference ID
3-Chloro-5-(3-hydroxy-5-methylphenoxy)benzonitrile	18802-67-0	C₁₄H₁₀ClNO₂	Hydroxy, methylphenoxy
3-Chloro-5-{[5-({[3-fluoro-5-(trifluoromethyl)benzyl]amino}methyl)-3-methyl-1H-pyrazol-4-yl]oxy}benzonitrile	473922-26-8	C₂₀H₁₅ClF₄N₄O	Pyrazole, trifluoromethyl, fluoro-benzyl
4-((2-Chlorobenzyl)oxy)-3-ethoxy-5-iodobenzonitrile	694507-23-8	C₁₇H₁₄ClINO₂	Ethoxy, iodine, chlorobenzyl
3-Chloro-5-[2-chloro-5-(2H-indazol-3-ylmethoxy)phenoxy]benzonitrile	920036-04-0	C₂₂H₁₅Cl₂N₃O₂	Indazole, methoxy, dual chlorine

Key Differences in Properties and Reactivity

The trifluoromethyl and fluoro substituents in the pyrazole-containing analog (CAS 473922-26-8) impart strong electron-withdrawing effects, increasing electrophilicity at the benzonitrile core .

Steric Effects: The indazole moiety in CAS 920036-04-0 introduces significant steric bulk, which may hinder interactions with biological targets compared to the smaller cyclopropoxy group in the parent compound .

Biological Relevance :

• Analogs with heterocyclic appendages (e.g., pyrazole in , indazole in ) are often designed for targeted protein binding, whereas the cyclopropoxy group in the parent compound may optimize pharmacokinetic properties like metabolic stability and membrane permeability.